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Compound of Interest

Compound Name: ARN 077 (enantiomer)

Cat. No.: B10828025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the pharmacodynamics of the

enantiomers of ARN-077, a potent and selective inhibitor of N-acylethanolamine acid amidase

(NAAA). By understanding the stereochemical nuances of ARN-077's interaction with its target,

researchers can better appreciate its therapeutic potential and advance the development of

next-generation anti-inflammatory and analgesic agents.

Core Mechanism of Action: NAAA Inhibition and
PPAR-α Activation
ARN-077 exerts its pharmacological effects by inhibiting N-acylethanolamine acid amidase

(NAAA), a lysosomal cysteine hydrolase responsible for the degradation of the endogenous

signaling lipid, palmitoylethanolamide (PEA).[1][2] Inhibition of NAAA leads to an accumulation

of PEA, which then acts as an agonist for the peroxisome proliferator-activated receptor-alpha

(PPAR-α), a nuclear receptor that plays a crucial role in regulating inflammation and pain.[1][2]

The active enantiomer of ARN-077 is 5-phenylpentyl N-[(2S,3R)-2-methyl-4-oxo-oxetan-3-

yl]carbamate.[3]

Quantitative Pharmacodynamics: A Tale of Two
Enantiomers
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The inhibitory activity of ARN-077 against NAAA is highly dependent on its stereochemistry.

The (2S,3R) enantiomer is a potent inhibitor of both human and rat NAAA, while its

corresponding enantiomer is significantly less active. This stereoselectivity highlights the

specific molecular interactions required for effective enzyme inhibition.

Compound Target Species IC50 Reference

ARN-077

((2S,3R)-

enantiomer)

NAAA Human 7 nM [1]

ARN-077

((2S,3R)-

enantiomer)

NAAA Rat 45-50 nM

ARN-077

(enantiomer)
NAAA Rat 3.53 µM

Signaling Pathway of ARN-077 Action
The mechanism of action of ARN-077 involves the potentiation of the endogenous PEA

signaling pathway. By blocking the degradation of PEA, ARN-077 effectively amplifies its

natural anti-inflammatory and analgesic effects through the activation of PPAR-α.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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